Cas no 313958-74-6 (2-(3-phenoxypropyl)-1H-1,3-benzodiazole)

• Product Name: 2-(3-phenoxypropyl)-1H-1,3-benzodiazole
• CAS No: 313958-74-6
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5195070
• PubChem ID: 4529791
• Update Time: 2025-10-29

2-(3-phenoxypropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(3-phenoxypropyl)-
• 2-(3-phenoxypropyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H16N2O/c1-2-7-13(8-3-1)19-12-6-11-16-17-14-9-4-5-10-15(14)18-16/h1-5,7-10H,6,11-12H2,(H,17,18)
• InChI Key： ZSRJZTUPHCWECZ-UHFFFAOYSA-N
• SMILES： C1(CCCOC2=CC=CC=C2)NC2=CC=CC=C2N=1

Additional information on 2-(3-phenoxypropyl)-1H-1,3-benzodiazole

2-(3-phenoxypropyl)-1H-1,3-benzodiazole: A Comprehensive Overview

2-(3-phenoxypropyl)-1H-1,3-benzodiazole, identified by the CAS number 313958-74-6, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug development and material science, making it a subject of extensive research.

The molecular structure of 2-(3-phenoxypropyl)-1H-1,3-benzodiazole consists of a benzodiazole ring system with a phenoxypropyl substituent. This configuration imparts distinctive electronic and steric properties to the molecule, which are crucial for its functional applications. Researchers have explored its ability to act as a precursor in the synthesis of advanced materials and as an intermediate in pharmaceutical formulations.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare 2-(3-phenoxypropyl)-1H-1,3-benzodiazole. These methods leverage catalytic processes and green chemistry principles, reducing environmental impact while enhancing yield. The compound's stability under various reaction conditions has also been thoroughly investigated, providing insights into its suitability for large-scale production.

In terms of applications, 2-(3-phenoxypropyl)-1H-1,3-benzodiazole has shown promise in the development of optoelectronic materials. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, studies suggest potential pharmacological applications, with ongoing research into its bioavailability and efficacy as a drug candidate.

The compound's interaction with biological systems is another area of active investigation. Researchers are exploring its ability to modulate cellular pathways, which could lead to innovative therapeutic strategies. Collaborative efforts between chemists and biologists have yielded valuable data on its pharmacokinetics and toxicity profiles.

In conclusion, 2-(3-phenoxypropyl)-1H-1,3-benzodiazole stands at the forefront of chemical innovation. Its versatile structure and diverse applications underscore its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions across multiple disciplines.